Cas no 1203228-05-0 (4-{2-[4-oxo-7-phenyl-2-(piperidin-1-yl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamido}benzamide)

• Product Name: 4-{2-[4-oxo-7-phenyl-2-(piperidin-1-yl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamido}benzamide
• CAS No: 1203228-05-0
• MF: C₂₅H₂₄N₆O₃S
• MW: 488.561463356018
• CID: 5457128
• PubChem ID: 45498099
• Update Time: 2025-06-09

4-{2-[4-oxo-7-phenyl-2-(piperidin-1-yl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamido}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[[2-(4-oxo-7-phenyl-2-piperidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetyl]amino]benzamide
• AKOS016398083
• VU0505653-1
• 1203228-05-0
• 4-({[4-oxo-7-phenyl-2-(piperidin-1-yl)[1,3]thiazolo[4,5-d]pyridazin-5(4H)-yl]acetyl}amino)benzamide
• 4-(2-(4-oxo-7-phenyl-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamido)benzamide
• STL279819
• 4-{2-[4-oxo-7-phenyl-2-(piperidin-1-yl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamido}benzamide
• F2927-0193
• N-[4-(Aminocarbonyl)phenyl]-4-oxo-7-phenyl-2-(1-piperidinyl)thiazolo[4,5-d]pyridazine-5(4H)-acetamide

• Inchi： 1S/C25H24N6O3S/c26-23(33)17-9-11-18(12-10-17)27-19(32)15-31-24(34)21-22(20(29-31)16-7-3-1-4-8-16)35-25(28-21)30-13-5-2-6-14-30/h1,3-4,7-12H,2,5-6,13-15H2,(H2,26,33)(H,27,32)
• InChI Key： MTIGHWONSUNEFX-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2=CC=C(C(N)=O)C=C2)=O)N=C(C2=CC=CC=C2)C2SC(N3CCCCC3)=NC1=2

Computed Properties

• Exact Mass: 488.16305982g/mol
• Monoisotopic Mass: 488.16305982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 833
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.60±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-{2-[4-oxo-7-phenyl-2-(piperidin-1-yl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamido}benzamide

Comprehensive Overview of 4-{2-[4-oxo-7-phenyl-2-(piperidin-1-yl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamido}benzamide (CAS No. 1203228-05-0)

In the realm of pharmaceutical and biochemical research, 4-{2-[4-oxo-7-phenyl-2-(piperidin-1-yl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamido}benzamide (CAS No. 1203228-05-0) has emerged as a compound of significant interest. This molecule, characterized by its complex heterocyclic structure, is often explored for its potential applications in drug discovery and development. Researchers are particularly intrigued by its thiazolo[4,5-d]pyridazine core, which is known to exhibit diverse biological activities, including kinase inhibition and modulation of cellular signaling pathways.

The compound's piperidin-1-yl moiety adds to its pharmacological relevance, as piperidine derivatives are frequently employed in the design of central nervous system (CNS) therapeutics. Additionally, the benzamide group in its structure is a common pharmacophore found in many FDA-approved drugs, further highlighting its potential utility. Given the growing demand for novel small-molecule inhibitors in oncology and neurology, 4-{2-[4-oxo-7-phenyl-2-(piperidin-1-yl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamido}benzamide is increasingly being studied for its role in targeting specific disease mechanisms.

Recent advancements in computational chemistry and AI-driven drug discovery have accelerated the exploration of compounds like 1203228-05-0. Tools such as molecular docking and quantitative structure-activity relationship (QSAR) modeling are being leveraged to predict its binding affinity and optimize its therapeutic profile. This aligns with the broader trend of precision medicine, where researchers aim to develop tailored treatments based on individual genetic and molecular profiles.

From a synthetic chemistry perspective, the preparation of 4-{2-[4-oxo-7-phenyl-2-(piperidin-1-yl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamido}benzamide involves multi-step organic transformations, including condensation, cyclization, and amidation reactions. Its phenyl and thiazole components contribute to its stability and bioavailability, making it a promising candidate for further preclinical studies. The compound's solubility and permeability properties are also under investigation, as these factors are critical for its potential use in oral formulations.

In the context of biomedical research, CAS No. 1203228-05-0 is often discussed alongside other heterocyclic compounds with similar scaffolds. For instance, its structural analogs have shown activity against protein kinases implicated in cancer and inflammatory diseases. This has led to a surge in literature exploring its mechanism of action, with particular attention paid to its interaction with ATP-binding sites in target enzymes.

As the scientific community continues to prioritize drug repurposing and targeted therapy, 4-{2-[4-oxo-7-phenyl-2-(piperidin-1-yl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamido}benzamide stands out as a versatile scaffold for further exploration. Its potential applications extend beyond traditional small-molecule drugs, with ongoing studies investigating its use in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities.

In summary, CAS No. 1203228-05-0 represents a fascinating intersection of chemistry, biology, and medicine. Its unique structure and functional groups make it a valuable tool for researchers aiming to address unmet medical needs. With the integration of machine learning and high-throughput screening technologies, the future holds immense promise for unlocking the full potential of this compound in the fight against complex diseases.